Cas no 28737-29-3 (1-ethyl-1H-Indole-2-carboxylic acid)

• Product Name: 1-ethyl-1H-Indole-2-carboxylic acid
• CAS No: 28737-29-3
• MF: C₁₁H₁₁NO₂
• MW: 189.210542917252
• MDL: MFCD09037005
• CID: 1110365
• PubChem ID: 14384884
• Update Time: 2025-07-22

1-ethyl-1H-Indole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-1H-Indole-2-carboxylic acid
• J-017227
• 28737-29-3
• N-ethyl-indole-2-carboxylic acid
• DA-42897
• KS-10638
• CS-0250723
• FPVIIOSXSGECQO-UHFFFAOYSA-N
• AKOS000262806
• 1-ethylindole-2-carboxylic acid
• EN300-52028
• AT23476
• SY175931
• SCHEMBL701976
• A1-17829
• MFCD09037005
• Z335290544
• 1-ethyl-1H-indole-2-carboxylicacid

• MDL： MFCD09037005
• Inchi： 1S/C11H11NO2/c1-2-12-9-6-4-3-5-8(9)7-10(12)11(13)14/h3-7H,2H2,1H3,(H,13,14)
• InChI Key： FPVIIOSXSGECQO-UHFFFAOYSA-N
• SMILES： OC(C1=CC2C=CC=CC=2N1CC)=O

Computed Properties

• Exact Mass: 189.078978594g/mol
• Monoisotopic Mass: 189.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 42.2Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 392.1±15.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

1-ethyl-1H-Indole-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives

Additional information on 1-ethyl-1H-Indole-2-carboxylic acid

1-Ethyl-1H-Indole-2-Carboxylic Acid (CAS No. 28737-29-3): A Comprehensive Overview

1-Ethyl-1H-indole-2-carboxylic acid, a compound with the CAS registry number 28737-29-3, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the indole family, which is a heterocyclic aromatic structure with a nitrogen atom at position 1. The presence of an ethyl group at position 1 and a carboxylic acid group at position 2 introduces unique chemical properties, making it a versatile building block for various applications.

Recent advancements in synthetic chemistry have enabled researchers to explore the synthesis and characterization of 1-ethyl-1H-indole-2-carboxylic acid in greater depth. For instance, studies have focused on optimizing the synthesis pathways to enhance yield and purity. One notable approach involves the use of microwave-assisted synthesis, which has been shown to significantly reduce reaction times while maintaining high product quality. This method leverages the ability of microwaves to penetrate reaction mixtures uniformly, ensuring efficient heating and reaction control.

The structural features of 1-ethyl-1H-indole-2-carboxylic acid make it an ideal candidate for exploring its biological activity. Researchers have investigated its potential as a lead compound in drug discovery, particularly in the context of neurodegenerative diseases such as Alzheimer's disease. Preclinical studies have demonstrated that this compound exhibits promising antioxidant and anti-inflammatory properties, which are critical for mitigating oxidative stress-associated neuronal damage. Furthermore, its ability to cross the blood-brain barrier has been validated through in vitro assays, suggesting its potential as a therapeutic agent for central nervous system disorders.

In addition to its pharmacological applications, 1-ethyl-1H-indole-2-carboxylic acid has found utility in materials science. Its aromaticity and functional groups make it suitable for use in the synthesis of advanced materials such as coordination polymers and metalloporphyrins. Recent research has highlighted its role as a ligand in constructing metalloorganic frameworks (MOFs) with enhanced catalytic activity. These frameworks have shown promise in applications ranging from gas storage to catalytic hydrogenation.

The environmental impact of 1-ethyl-1H-indole-2-carboxylic acid has also been a topic of interest. Studies have assessed its biodegradability under various environmental conditions, revealing that it exhibits moderate biodegradation rates under aerobic conditions. This information is crucial for evaluating its potential risks to aquatic ecosystems and guiding sustainable practices in its production and disposal.

From a synthetic perspective, the versatility of 1-Ethylindole derivatives continues to be explored. Chemists have developed novel strategies to modify the substituents on the indole ring, enabling the creation of libraries of compounds with diverse biological profiles. For example, substitution at position 3 or 4 has been shown to significantly alter pharmacokinetic properties such as absorption and metabolism.

In conclusion, 1-Ethylindole derivatives, particularly 1-Ethylindole carboxylic acid, represent a class of compounds with immense potential across multiple disciplines. Ongoing research is expected to further unlock their capabilities, paving the way for innovative applications in medicine, materials science, and beyond.